Cas no 2768326-36-7 (N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride)

• Product Name: N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride
• CAS No: 2768326-36-7
• MF: C₁₇H₂₅Cl₂N₅O₃
• MW: 418.318101644516
• CID: 5465215
• PubChem ID: 165993524
• Update Time: 2025-05-20

N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4921707348
• N-{3-[(2,6-dioxopiperidin-3-yl)amino]phenyl}-2-(piperazin-1-yl)acetamide dihydrochloride
• N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride

• Inchi： 1S/C17H23N5O3.2ClH/c23-15-5-4-14(17(25)21-15)19-12-2-1-3-13(10-12)20-16(24)11-22-8-6-18-7-9-22;;/h1-3,10,14,18-19H,4-9,11H2,(H,20,24)(H,21,23,25);2*1H
• InChI Key： PCVAUSLSOSZZHT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C(CCC(N1)=O)NC1C=CC=C(C=1)NC(CN1CCNCC1)=O

Computed Properties

• Exact Mass: 417.1334451 g/mol
• Monoisotopic Mass: 417.1334451 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 418.3
• Topological Polar Surface Area: 103

Additional information on N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride

N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride: An Overview

N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 2768326-36-7) is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound, often referred to by its IUPAC name, is a dihydrochloride salt of an amide derivative that features a piperidine and piperazine moiety. The unique structural characteristics of this compound make it an intriguing candidate for various therapeutic applications.

The piperidine and piperazine rings in the structure of N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride contribute to its pharmacological properties. Piperidine derivatives are known for their ability to modulate various biological targets, including receptors and enzymes. Similarly, piperazine moieties are often found in compounds with central nervous system (CNS) activity, making them valuable in the development of drugs for neurological disorders.

Recent studies have highlighted the potential of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The dioxopiperidin-3-yl group in the structure is particularly noteworthy, as it has been shown to enhance the compound's ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting CNS disorders, as it ensures that the therapeutic agent can effectively reach its intended site of action.

In addition to its potential in neurodegenerative diseases, N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD).

The aminophenyl group in the structure plays a crucial role in the compound's interaction with biological targets. Aminophenyl derivatives are known for their ability to form hydrogen bonds and π-stacking interactions with proteins, which can enhance binding affinity and selectivity. This property makes N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride a promising candidate for drug discovery efforts aimed at developing highly specific and potent therapeutic agents.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. These findings suggest that N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride has the potential to become a valuable addition to the arsenal of drugs available for treating a range of conditions.

In conclusion, N-{3-(2,6-dioxopiperidin-3-yl)aminophenyl}-2-(piperazin-1-yl)acetamide dihydrochloride (CAS No. 2768326-36-7) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.